Cas no 395-46-0 (2-cyanobenzene-1-sulfonyl fluoride)

• Product Name: 2-cyanobenzene-1-sulfonyl fluoride
• CAS No: 395-46-0
• MF: C₇H₄FNO₂S
• MW: 185.175563812256
• MDL: MFCD22053255
• CID: 1509382
• PubChem ID: 19915317
• Update Time: 2025-04-21

2-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-cyano-
• 2-cyanobenzenesulfonyl fluoride
• 2-cyanobenzene-1-sulfonyl fluoride
• SCHEMBL4901327
• 2-CYANO-BENZENESULFONYL FLUORIDE
• Z1416172605
• DTXSID30601286
• 395-46-0
• QUTDICSOQYSJEE-UHFFFAOYSA-N
• G31232
• AKOS034834168
• EN300-224409
• VS-0073
• 2-CYANO-BENZENESULFONYLFLUORIDE

• MDL： MFCD22053255
• Inchi： 1S/C7H4FNO2S/c8-12(10,11)7-4-2-1-3-6(7)5-9/h1-4H
• InChI Key： QUTDICSOQYSJEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(=O)(=O)F

Computed Properties

• Exact Mass: 184.99472
• Monoisotopic Mass: 184.99467771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Melting Point: 84-89 °C
• PSA: 57.93

2-cyanobenzene-1-sulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：